Cas no 2743979-07-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2743979-07-7
• MF: C₂₄H₃₃BrOSi
• MW: 445.507727384567
• MDL: MFCD32857777
• CID: 5214154
• Update Time: 2025-07-09

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD32857777
• Inchi： 1S/C24H33BrOSi/c1-24(2,3)27(22-10-6-4-7-11-22,23-12-8-5-9-13-23)26-19-21-16-14-20(18-25)15-17-21/h4-13,20-21H,14-19H2,1-3H3
• InChI Key： GHQCEFIWWXQQQM-UHFFFAOYSA-N
• SMILES： BrCC1CCC(CO[Si](C(C)(C)C)(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 463.7±27.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Chemical Compound 2743979-07-7 and INDEX NAME NOT YET ASSIGNED

Recent advancements in the field of chemical biology and pharmaceutical research have brought attention to the compound with the identifier 2743979-07-7, currently designated under the product name INDEX NAME NOT YET ASSIGNED. This compound has emerged as a promising candidate in the development of novel therapeutic agents, with potential applications in oncology, neurology, and infectious diseases. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

The chemical structure of 2743979-07-7 has been characterized through advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). Initial studies suggest that the compound exhibits a unique binding affinity for specific protein targets, which may underlie its pharmacological activity. Researchers have employed computational modeling and high-throughput screening to elucidate its mechanism of action, revealing interactions with key signaling pathways involved in disease progression.

In preclinical trials, 2743979-07-7 has demonstrated significant efficacy in inhibiting tumor growth in various cancer cell lines. Notably, its selectivity for cancer cells over healthy cells minimizes off-target effects, a critical advantage in chemotherapy. Further in vivo studies are underway to evaluate its pharmacokinetics and toxicity profiles, with preliminary data indicating favorable bioavailability and tolerability in animal models.

Beyond oncology, INDEX NAME NOT YET ASSIGNED has shown potential in addressing neurodegenerative disorders. Recent findings highlight its ability to modulate neuroinflammatory responses and protect neuronal cells from oxidative stress. These properties position the compound as a viable candidate for diseases such as Alzheimer's and Parkinson's, where current treatment options remain limited.

The synthesis and scalability of 2743979-07-7 have also been a focus of recent research. Innovative synthetic routes have been developed to optimize yield and purity, facilitating its transition from laboratory-scale production to industrial manufacturing. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the compound's progression toward clinical trials.

In conclusion, 2743979-07-7, under the provisional name INDEX NAME NOT YET ASSIGNED, represents a significant breakthrough in chemical biology and drug development. Its multifaceted applications and promising preclinical results underscore its potential to address unmet medical needs. Continued research and clinical validation will be essential to fully realize its therapeutic benefits and bring it to market.